Cas no 616224-61-4 (2-{(Tert-butoxy)carbonylamino}-6-chlorobenzoic Acid)

• Product Name: 2-{(Tert-butoxy)carbonylamino}-6-chlorobenzoic Acid
• CAS No: 616224-61-4
• MF: C₁₂H₁₄ClNO₄
• MW: 271.696862697601
• MDL: MFCD22416351
• CID: 820698
• PubChem ID: 17750447
• Update Time: 2025-11-01

2-{(Tert-butoxy)carbonylamino}-6-chlorobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Boc-2-amino-6-chlorobenzoic acid
• 2-chloro-6-[(2-methylpropan-2-yl)oxycarbonylamino]benzoic acid
• 2-(tert-butoxycarbonylamino)-6-chlorobenzoic acid
• SCHEMBL3986856
• 2-[(tert-butoxycarbonyl)amino]-6-chlorobenzoic acid
• DTXSID00590512
• 616224-61-4
• 2-((tert-butoxycarbonyl)amino)-6-chlorobenzoic acid
• EN300-263263
• HARNMVXJVFLAIJ-UHFFFAOYSA-N
• AKOS013034790
• G19604
• 2-{[(tert-butoxy)carbonyl]amino}-6-chlorobenzoic acid
• 2-(Boc)amino-6-chlorobenzoic acid
• Z1154246793
• 2-{(Tert-butoxy)carbonylamino}-6-chlorobenzoic Acid

• MDL： MFCD22416351
• Inchi： 1S/C12H14ClNO4/c1-12(2,3)18-11(17)14-8-6-4-5-7(13)9(8)10(15)16/h4-6H,1-3H3,(H,14,17)(H,15,16)
• InChI Key： HARNMVXJVFLAIJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 271.06100
• Monoisotopic Mass: 271.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6A^2
• XLogP3: 3.2

Experimental Properties

• PSA: 75.63000
• LogP: 3.45820

2-{(Tert-butoxy)carbonylamino}-6-chlorobenzoic Acid Security Information

• HazardClass：IRRITANT

Additional information on 2-{(Tert-butoxy)carbonylamino}-6-chlorobenzoic Acid

Comprehensive Overview of 2-{(Tert-butoxy)carbonylamino}-6-chlorobenzoic Acid (CAS No. 616224-61-4)

2-{(Tert-butoxy)carbonylamino}-6-chlorobenzoic Acid (CAS No. 616224-61-4) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, featuring a tert-butoxycarbonyl (Boc) protecting group and a chlorobenzoic acid moiety, is pivotal in peptide synthesis and drug development. Its unique structure makes it a valuable intermediate for constructing complex molecules, particularly in the design of protease inhibitors and other bioactive agents.

The growing interest in 2-{(Tert-butoxy)carbonylamino}-6-chlorobenzoic Acid aligns with the surge in demand for Boc-protected amino acids and chlorinated aromatic compounds in medicinal chemistry. Researchers frequently search for "Boc-protection strategies" or "chlorobenzoic acid derivatives applications," highlighting its relevance in modern synthetic workflows. The compound’s stability under acidic conditions and its role in facilitating selective reactions make it a preferred choice for peptide coupling and solid-phase synthesis.

In the context of green chemistry and sustainable practices, 2-{(Tert-butoxy)carbonylamino}-6-chlorobenzoic Acid is often discussed for its efficient synthesis routes and minimal environmental impact. Recent trends emphasize optimizing atom economy and reducing waste in organic synthesis, topics frequently queried in academic and industrial forums. The compound’s compatibility with microwave-assisted synthesis and flow chemistry further enhances its appeal in high-throughput screening and scalable production.

From a structural perspective, the presence of both the Boc group and the carboxylic acid functionality in 2-{(Tert-butoxy)carbonylamino}-6-chlorobenzoic Acid enables diverse derivatization opportunities. This versatility is critical for addressing challenges in drug solubility and bioavailability, two hot topics in pharmaceutical R&D. Searches like "improving drug solubility with benzoic acid derivatives" or "Boc deprotection methods" reflect the compound’s interdisciplinary significance.

Quality control and analytical characterization of CAS No. 616224-61-4 are equally vital, with techniques such as HPLC, NMR, and mass spectrometry being routinely employed. The compound’s purity and stability data are often sought after in peer-reviewed literature, underscoring its role in reproducible research. Keywords like "HPLC analysis of Boc-amino acids" or "NMR spectral data for chlorobenzoic acids" are commonly associated with its study.

In summary, 2-{(Tert-butoxy)carbonylamino}-6-chlorobenzoic Acid (CAS No. 616224-61-4) stands at the intersection of innovation and practicality in organic synthesis. Its applications span from peptide therapeutics to material science, driven by its robust chemical properties and adaptability. As the scientific community continues to explore sustainable and efficient synthetic routes, this compound remains a cornerstone in advancing molecular design and pharmaceutical breakthroughs.